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Compound of Interest

Compound Name: 4-Chloro-1H-inden-2(3H)-one

L  Get Quote

Cat. No.: B1357610

Technical Guide: 4-Chloro-1H-inden-2(3H)-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analysis of 4-Chloro-1H-inden-2(3H)-one, a compound of interest in synthetic and
medicinal chemistry.

Core Compound Properties

4-Chloro-1H-inden-2(3H)-one is a solid substance with the chemical formula COH7CIO.[1] It is
commercially available with a purity of up to 98%.[1]

Property Value Reference
CAS Number 74124-90-6 [1][2]
Molecular Formula C9H7CIO [1]
Molecular Weight 166.6 g/mol [1]
Appearance Solid [1]
Melting Point Data not available in the
provided search results.
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Synthesis Protocol

While a direct and detailed experimental protocol for the synthesis of 4-Chloro-1H-inden-
2(3H)-one is not readily available in the provided search results, a plausible synthetic route can
be conceptualized starting from the related compound, 4-chloro-1-indanone. The synthesis of
4-chloro-1-indanone from 2-chlorobenzaldehyde has been described and involves a four-step
process.[3]

A potential subsequent conversion to 4-Chloro-1H-inden-2(3H)-one could involve a
rearrangement or functional group transformation.

lllustrative Synthesis Workflow

The following diagram illustrates a conceptual workflow for the synthesis of related indanone
compounds, which may serve as a basis for the synthesis of 4-Chloro-1H-inden-2(3H)-one.
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Caption: Conceptual synthesis pathway for 4-Chloro-1H-inden-2(3H)-one.

Analytical Characterization

The characterization of 4-Chloro-1H-inden-2(3H)-one would typically involve a suite of
standard analytical techniques to confirm its identity, purity, and structure.

General Analytical Methodologies:

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1357610?utm_src=pdf-body
https://www.benchchem.com/product/b1357610?utm_src=pdf-body
https://scielo.org.za/scielo.php?script=sci_arttext&pid=S0379-43502010000100013
https://www.benchchem.com/product/b1357610?utm_src=pdf-body
https://www.benchchem.com/product/b1357610?utm_src=pdf-body
https://www.benchchem.com/product/b1357610?utm_src=pdf-body-img
https://www.benchchem.com/product/b1357610?utm_src=pdf-body
https://www.benchchem.com/product/b1357610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be crucial for
elucidating the chemical structure, confirming the presence and connectivity of protons and
carbons in the molecule.

o Mass Spectrometry (MS): This technique would be used to determine the molecular weight
of the compound and to analyze its fragmentation pattern, further confirming its identity.

« Infrared (IR) Spectroscopy: IR spectroscopy would help in identifying the functional groups
present in the molecule, particularly the carbonyl group of the indanone structure.

o High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for
assessing the purity of the compound. By using a suitable column and mobile phase, one
can separate the target compound from any impurities.

o Elemental Analysis: This analysis would determine the percentage composition of carbon,
hydrogen, and chlorine, which should correspond to the molecular formula C9H7CIO.

While specific experimental conditions for these analyses for 4-Chloro-1H-inden-2(3H)-one
are not detailed in the provided search results, standard protocols for small organic molecules
would be applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-appearance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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